N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(p-tolyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-methylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H19N3OS/c1-16-9-11-17(12-10-16)14-21(26)25(15-18-6-4-5-13-23-18)22-24-19-7-2-3-8-20(19)27-22/h2-13H,14-15H2,1H3
• InChI Key: XLOKPJDBEZVOSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)N(CC2=CC=CC=N2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H19N3OS
• Molecular Weight: 373.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(p-tolyl)acetamide, also known as BPTAA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. BPTAA belongs to the class of acetamide derivatives and has been found to exhibit promising biological activities.

Scientific Research Applications

Structure-Activity Relationships

Researchers have investigated the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, exploring various 6,5-heterocycles to improve metabolic stability. A compound closely related to the one showed potent inhibitory activity against PI3Kα and mTOR both in vitro and in vivo. By modifying the heterocyclic core, scientists aimed to reduce metabolic deacetylation, enhancing the compound's pharmacokinetic profile (Stec et al., 2011).

Biological Activities

A series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, synthesized through C-C coupling methodology, exhibited various biological activities, including antioxidant, antibacterial, and urease inhibition activities. Notably, these compounds displayed significant urease inhibitory activity, outperforming the standard used in the study. Molecular docking studies were performed to understand this inhibition further, revealing the importance of H-bonding for enzyme inhibition (Gull et al., 2016).

Anticancer and Kinase Inhibitory Activities

Another study focused on thiazolyl N-benzyl-substituted acetamide derivatives, which showed promising Src kinase inhibitory and anticancer activities. These findings highlight the potential of such compounds in developing new cancer therapies, specifically targeting the Src kinase pathway, a critical regulator of cancer cell growth and survival (Fallah-Tafti et al., 2011).

Antimicrobial Activity

The antimicrobial activities of novel sulfonamide derivatives were investigated, showing good efficacy against various microbial strains. This research underscores the potential of N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)-2-(p-tolyl)acetamide and its derivatives in developing new antimicrobial agents, which could address the growing concern of antibiotic resistance (Fahim & Ismael, 2019).